3-(2-Aminoacetamido)-N-(pyridin-2-ylmethyl)propanamide

• Molecular Formula: C11H16N4O2
• Molecular Weight: 236.27 g/mol
• SMILES: C1=CC=NC(=C1)CNC(=O)CCNC(=O)CN
• InChI: InChI=1S/C11H16N4O2/c12-7-11(17)14-6-4-10(16)15-8-9-3-1-2-5-13-9/h1-3,5H,4,6-8,12H2,(H,14,17)(H,15,16)
• InChIKey: FDCDPIOXAYFMSZ-UHFFFAOYSA-N

H₂(565)NH₂ – Identity and Core Chelation

3-(2-Aminoacetamido)-N-(pyridin-2-ylmethyl)propanamide (CAS 1461869-28-2; molecular formula C₁₁H₁₆N₄O₂; MW 236.27 g mol⁻¹) is a low-molecular-weight amino‑diamido‑pyridyl ligand rationally designed to chelate copper(II) for anti‑inflammatory applications . It belongs to a family of ligands that mimic the copper‑binding site of human serum albumin, furnishing a pyridine nitrogen, two deprotonatable amide nitrogens, and a terminal primary amine donor [1]. The compound is also referred to by the shorthand H₂(565)NH₂ in the primary coordination‑chemistry literature [1].

Ligand Class Amino-diamido-pyridyl Cu(II) chelator mimicking HSA copper-binding site

Research Context Copper-chelation research in anti-inflammatory pathway studies

Selection Logic Reported stability ranking and neutral species formation support speciation-controlled studies

• [1] Elmagbari, F. M., Hammouda, A. N., Jackson, G. E. & Bonomo, R. P. (2019). Stability, solution structure and X‑ray crystallography of a copper(II) diamide complex. Inorganica Chimica Acta, 498, 119132. View Source

Why H₂(565)NH₂ Cannot Be Replaced by Analogs

Small alterations to the ligand scaffold—shortening the central spacer from a β‑alanyl to a glycyl unit, exchanging the pyridine for an imidazole, or deleting one amide donor—produce dramatic shifts in Cu(II) complex stability, speciation, and geometry [1]. These molecular changes directly determine whether a neutral, membrane‑permeable [Cu(LH₋₂)] species predominates at physiological pH or whether charged, less permeable complexes form [1][2]. Generic substitution without verifying the quantitative stability constants and speciation behavior therefore carries a high risk of selecting a ligand with substantially inferior copper‑mobilizing capability [1].

Spacer Modification

Shortening β-alanyl to glycyl spacer may shift chelate-ring size and reduce Cu(II) complex stability ranking

Heterocycle Exchange

Replacing pyridine with imidazole can alter basicity and lower the stability constant, potentially changing speciation behavior

Amide Donor Count

Deleting one amide donor changes the predominant complex from neutral to positively charged, which may reduce membrane permeability in assay contexts

• [1] Elmagbari, F. M., Hammouda, A. N., Jackson, G. E. & Bonomo, R. P. (2019). Stability, solution structure and X‑ray crystallography of a copper(II) diamide complex. Inorganica Chimica Acta, 498, 119132. View Source
• [2] Jackson, G. E., Elmagbari, F. M., Hammouda, A. N. & Bonomo, R. P. (2016). Solution equilibria and the X‑ray structure of Cu(II) complexation with 3‑amino‑N‑(pyridin‑2‑ylmethyl)propanamide, a pseudo‑mimic of human serum albumin. Journal of Inorganic Biochemistry, 163, 228–237. View Source

H₂(565)NH₂ vs. Analogs: Quantitative Differentiation

Cu(II) Complex Stability vs. Key Analogs

The Cu(II) complex of H₂(565)NH₂ exhibits a cumulative stability constant log β₁₁₋₂ = –3.06 (25 °C, I = 0.15 M NaCl) determined by glass‑electrode potentiometry [1]. This value is approximately 1.03 log units higher (i.e., ~10‑fold more stable) than that of the imidazole‑containing analog H₂(556)‑N (log β₁₁₋₂ = –4.09) and exceeds the stability of the glycyl‑spacer analog H₂(555)NH₂ [1]. The enhanced stability is attributed to the higher basicity of pyridine versus imidazole and the optimal chelate‑ring size conferred by the β‑alanyl spacer [1].

Cu(II) Complex Stability

Head-to-head

log β₁₁₋₂ = –3.06
(H₂(556)-N: –4.09)
Δ ≈ 1.03 (~10‑fold)

Supports stability-based ligand selection

25 °C, I = 0.15 M NaCl, potentiometry

Evidence Dimension	Cu(II) complex stability constant (log β₁₁₋₂)
Target Compound Data	log β₁₁₋₂ = –3.06
Comparator Or Baseline	H₂(556)‑N: log β₁₁₋₂ = –4.09; H₂(555)NH₂: lower than –3.06
Quantified Difference	Δlog β ≈ 1.03 units (~10‑fold stability advantage)
Conditions	25 °C, I = 0.15 M NaCl, glass‑electrode potentiometry

Why This Matters

A ~10‑fold difference in the stability constant directly impacts the ligand's ability to out‑compete endogenous ligands for Cu(II) in biological media, making H₂(565)NH₂ a more dependable chelator for in‑vivo copper‑mobilization studies.

• [1] Elmagbari, F. M., Hammouda, A. N., Jackson, G. E. & Bonomo, R. P. (2019). Stability, solution structure and X‑ray crystallography of a copper(II) diamide complex. Inorganica Chimica Acta, 498, 119132. View Source

Predominant Cu(II) Species at Physiological pH

H₂(565)NH₂ displays two measurable protonation constants: pKₐ₁ = 4.38 (pyridinium) and pKₐ₂ = 8.08 (terminal amine) [1]. Potentiometric speciation modeling shows that the neutral [Cu(LH₋₂)] complex dominates at pH 7.4, with negligible free Cu(II) or other charged species [1]. By contrast, the monoamide analog H(56)NH₂ forms a positively charged [Cu(LH₋₁)]⁺ species under identical conditions [2].

Predominant Species at pH 7.4

Head-to-head

Neutral [Cu(LH₋₂)]
vs. charged [Cu(LH₋₁)]⁺ for analog

Neutral species may support membrane permeability studies

Speciation modeling, potentiometry

Evidence Dimension	Predominant Cu(II) species at pH 7.4
Target Compound Data	Neutral [Cu(LH₋₂)]
Comparator Or Baseline	H(56)NH₂: positively charged [Cu(LH₋₁)]⁺
Quantified Difference	Shift from +1 charged to neutral complex
Conditions	Aqueous solution, 25 °C, I = 0.15 M NaCl, glass‑electrode potentiometry

Why This Matters

Neutral complexes generally exhibit higher membrane permeability than charged species, a property that is critical for transdermal or intracellular copper delivery applications.

• [1] Elmagbari, F. M., Hammouda, A. N., Jackson, G. E. & Bonomo, R. P. (2019). Stability, solution structure and X‑ray crystallography of a copper(II) diamide complex. Inorganica Chimica Acta, 498, 119132. View Source
• [2] Jackson, G. E., Elmagbari, F. M., Hammouda, A. N. & Bonomo, R. P. (2016). Solution equilibria and the X‑ray structure of Cu(II) complexation with 3‑amino‑N‑(pyridin‑2‑ylmethyl)propanamide, a pseudo‑mimic of human serum albumin. Journal of Inorganic Biochemistry, 163, 228–237. View Source

X-ray Structure: Monomeric vs. Polymeric Geometry

Single‑crystal X‑ray diffraction of [Cu(H₂(565)NH₂)H₋₂] refined to an R‑factor of 0.0309, revealing a distorted square‑planar N₄ coordination environment (pyridine N, two deprotonated amide N, terminal amine N) [1]. The structure is monomeric, and solution UV‑Vis, CD, and EPR data confirm that the same geometry persists in solution [1]. In the monoamide analog H(56)NH₂, the Cu(II) center adopts a rectangular pyramidal geometry and is linked into chains by bridging chloride ions, yielding a polymeric solid‑state structure [2].

X-ray Coordination Geometry

Head-to-head

Monomeric square-planar N₄
vs. polymeric chloride-bridged

Monomeric geometry aids stoichiometric predictability

R‑factor 0.0309; solution data consistent

Evidence Dimension	Solid‑state and solution coordination geometry
Target Compound Data	Monomeric distorted square‑planar N₄; R‑factor = 0.0309
Comparator Or Baseline	H(56)NH₂: rectangular pyramidal; chloride‑bridged polymer
Quantified Difference	Monomer vs. polymer; different primary coordination sphere
Conditions	Single‑crystal X‑ray diffraction (solid state); UV‑Vis, CD, EPR (solution)

Why This Matters

A well‑defined monomeric square‑planar complex provides more predictable stoichiometry and pharmacokinetic behavior, reducing the risk of aggregation‑related artifacts in biological assays.

• [1] Elmagbari, F. M., Hammouda, A. N., Jackson, G. E. & Bonomo, R. P. (2019). Stability, solution structure and X‑ray crystallography of a copper(II) diamide complex. Inorganica Chimica Acta, 498, 119132. View Source
• [2] Jackson, G. E., Elmagbari, F. M., Hammouda, A. N. & Bonomo, R. P. (2016). Solution equilibria and the X‑ray structure of Cu(II) complexation with 3‑amino‑N‑(pyridin‑2‑ylmethyl)propanamide, a pseudo‑mimic of human serum albumin. Journal of Inorganic Biochemistry, 163, 228–237. View Source

Blood-Plasma Speciation and In Vivo Copper Mobilization

Computational blood‑plasma speciation calculations predict that H₂(565)NH₂ is capable of mobilizing Cu(II) in vivo, with the neutral [Cu(LH₋₂)] complex remaining the overwhelmingly dominant species under physiological conditions [1]. Earlier ligands such as H(56)NH₂ were reported to dissociate in plasma, limiting their in‑vivo efficacy [1]. While quantitative between‑ligand mobilization indices are not yet published, the speciation prediction provides a mechanistic basis for the superior in‑vivo stability of the title compound relative to its first‑generation predecessor.

Plasma Speciation Prediction

Supporting evidence

Predicted to maintain intact Cu(II) complex in plasma

Supports plasma speciation modeling

Computational blood-plasma model

Evidence Dimension	Predicted in‑vivo Cu(II) mobilization capability
Target Compound Data	Predicted to mobilize Cu(II) without plasma dissociation
Comparator Or Baseline	H(56)NH₂: reported to dissociate in plasma
Quantified Difference	Qualitative improvement (no dissociation vs. dissociation)
Conditions	Computer model of human blood plasma

Why This Matters

The ability to maintain an intact Cu(II) complex in plasma is a prerequisite for any ligand intended for systemic or transdermal copper‑based anti‑inflammatory therapy.

• [1] Elmagbari, F. M., Hammouda, A. N., Jackson, G. E. & Bonomo, R. P. (2019). Stability, solution structure and X‑ray crystallography of a copper(II) diamide complex. Inorganica Chimica Acta, 498, 119132. View Source

Application Scenarios for H₂(565)NH₂

Lead Ligand for Copper-Based Anti-Inflammatory Drug Discovery

The ~10‑fold stability advantage of H₂(565)NH₂ over imidazole‑based analogs [1] and its ability to form a neutral, membrane‑compatible complex at pH 7.4 [1] make it a superior candidate scaffold for developing copper‑dependent rheumatoid arthritis therapeutics. Researchers can use the validated potentiometric and spectroscopic methods reported to benchmark new derivatives directly against this well‑characterized lead.

Reference Chelator for Copper Speciation Studies

Because the protonation constants (pKₐ₁ = 4.38, pKₐ₂ = 8.08) and Cu(II) speciation profile of H₂(565)NH₂ are precisely known under biorelevant conditions [1], the compound serves as a calibrated reference ligand for blood‑plasma speciation models and for evaluating the copper‑binding ability of novel chelators in head‑to‑head potentiometric titrations.

Crystallographic Model for Square-Planar Cu(II) Complexes

The high‑resolution X‑ray structure (R‑factor = 0.0309) of [Cu(H₂(565)NH₂)H₋₂] [1] provides an experimentally rigorous model for computational chemists studying metal‑ligand bonding, DFT parameterization, and the design of rigid tetradentate N₄ ligands. The fact that the square‑planar geometry is retained in solution [1] enhances its utility as a benchmark.

Precursor for Transdermal Copper-Delivery Formulations

The neutral, monomeric nature of the [Cu(H₂(565)NH₂)H₋₂] complex—demonstrated by combined potentiometric, spectroscopic, and crystallographic evidence [1][2]—positions this ligand as a rational starting point for formulating topical copper‑delivery systems. Unlike the polymeric chloride‑bridged structure formed by H(56)NH₂ [2], the well‑defined monomeric species simplifies pharmaceutical formulation and quality control.

Application

Selection Property

Validation Focus

Copper-chelation drug discovery research

Chelate stability ranking

Stability constant benchmarking

Copper speciation method development

Reported protonation constants

Potentiometric speciation models

Crystallographic model for computational chemistry

High-resolution monomeric structure

DFT parameterization and geometry validation

Transdermal delivery formulation research

Neutral monomeric complex

Membrane permeability and formulation homogeneity

• [1] Elmagbari, F. M., Hammouda, A. N., Jackson, G. E. & Bonomo, R. P. (2019). Stability, solution structure and X‑ray crystallography of a copper(II) diamide complex. Inorganica Chimica Acta, 498, 119132. View Source
• [2] Jackson, G. E., Elmagbari, F. M., Hammouda, A. N. & Bonomo, R. P. (2016). Solution equilibria and the X‑ray structure of Cu(II) complexation with 3‑amino‑N‑(pyridin‑2‑ylmethyl)propanamide, a pseudo‑mimic of human serum albumin. Journal of Inorganic Biochemistry, 163, 228–237. View Source